N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide

• IUPAC Name: N-benzyl-2-(1H-indol-2-yl)-N-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H17N3OS/c1-23(12-14-7-3-2-4-8-14)20(24)18-13-25-19(22-18)17-11-15-9-5-6-10-16(15)21-17/h2-11,13,21H,12H2,1H3
• InChI Key: GNBYBQCFEPYZOL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CSC(=N2)C3=CC4=CC=CC=C4N3
• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol

Description

N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide, also known as BMT-047, is a novel compound that has gained attention in scientific research due to its potential therapeutic benefits. This compound belongs to the class of thiazole carboxamides and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

Antipsychotic Potential

Heterocyclic carboxamides, which are analogues of N-benzyl-2-(1H-indol-2-yl)-N-methylthiazole-4-carboxamide, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were tested for their binding affinity to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors. Some derivatives exhibited potent in vivo activities, suggesting their potential as backup compounds for antipsychotic drugs. Notably, these derivatives showed reduced activity in models predictive of extrapyramidal side effects, which is a significant advantage in antipsychotic drug development (Norman et al., 1996).

Antiviral Activity

Novel benzamide-based compounds have shown remarkable activity against the avian influenza virus. These compounds, synthesized through a new route, exhibited significant in vitro activity against the H5N1 subtype, indicating their potential as antiviral agents. This research opens the door to developing new therapeutic agents for combating influenza virus infections (Hebishy et al., 2020).

Antimicrobial Properties

Compounds structurally related to this compound have been explored for their antimicrobial properties. For instance, the synthesis and characterization of heterocyclic compounds with promising antibacterial activity against both gram-positive and gram-negative bacteria have been reported. This includes novel Schiff bases derived from 2-aminobenzothiazole, highlighting the versatility of these compounds in addressing bacterial infections (Patel et al., 2015).

Anti-Cancer Activity

A series of N-(ferrocenylmethyl)benzene-carboxamide derivatives has been synthesized and shown to exhibit cytotoxic effects on breast cancer cell lines. These findings suggest the potential of such compounds in cancer therapy, offering a pathway for the development of new anticancer agents (Kelly et al., 2007).

Enzyme Inhibition

Indazole- and indole-carboxamides have been identified as highly potent and selective inhibitors of monoamine oxidase B (MAO-B), an enzyme linked to neurological disorders. These compounds offer a promising approach to the treatment of diseases such as Parkinson's disease, showcasing the therapeutic potential of chemical structures related to this compound in neuropharmacology (Tzvetkov et al., 2014).